
An In-depth Technical Guide to the
Physicochemical Properties of Dihydroxymaleic

Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dihydroxymaleic acid

Cat. No.: B1505802 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dihydroxymaleic acid, a dicarboxylic acid derivative of maleic acid, presents a unique

chemical structure that has garnered interest in various scientific domains. This technical guide

provides a comprehensive overview of the core physicochemical properties of

dihydroxymaleic acid, offering valuable data for researchers, scientists, and professionals in

drug development. The information is presented to facilitate easy comparison and to provide

detailed experimental context.

Chemical Identity and Structure
Dihydroxymaleic acid is systematically known as (Z)-2,3-dihydroxybut-2-enedioic acid. Its

structure features a four-carbon backbone with two carboxylic acid groups and two hydroxyl

groups attached to the double-bonded carbons in a cis configuration.

Table 1: Chemical Identification of Dihydroxymaleic Acid
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Identifier Value Reference

IUPAC Name
(Z)-2,3-dihydroxybut-2-

enedioic acid
[1][2]

Synonyms

1,2-

dihydroxyethylenedicarboxylic

acid, (2Z)-2,3-Dihydroxy-2-

butenedioic acid, Maleic acid,

dihydroxy-

[1]

CAS Number 526-84-1 [1][2][3]

Molecular Formula C₄H₄O₆ [1][2]

Molecular Weight 148.07 g/mol [3]

Canonical SMILES C(=C(C(=O)O)O)C(=O)O [2]

InChI Key
BZCOSCNPHJNQBP-

UPHRSURJSA-N
[1][2]

Physicochemical Properties
The physicochemical properties of dihydroxymaleic acid are crucial for its handling,

formulation, and potential applications. The available quantitative data is summarized below.

Table 2: Physicochemical Data for Dihydroxymaleic Acid
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Property Value Reference

Appearance White crystalline solid [1]

Melting Point

The anhydrous acid

decomposes at 155°C without

melting. It typically crystallizes

as a dihydrate.

[3]

Solubility

Soluble in water. Slightly

soluble in cold water, ether,

and acetic acid. More soluble

in alcohol.

[1][3]

Stability
Aqueous solutions are

unstable.
[3]

pKa
Data not available in the

searched literature.

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

dihydroxymaleic acid are not readily available in the literature. However, standardized

methods for organic acids can be applied.

Synthesis of Dihydroxymaleic Acid via Oxidation of
Tartaric Acid
A primary method for the synthesis of dihydroxymaleic acid is the oxidation of tartaric acid

using Fenton's reagent (a solution of hydrogen peroxide and an iron(II) salt).[4][5]

Objective: To synthesize dihydroxymaleic acid by the oxidation of tartaric acid.

Materials:

Tartaric acid

Ferrous sulfate (FeSO₄)
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Hydrogen peroxide (H₂O₂)

Distilled water

Ethanol

Beakers, magnetic stirrer, filtration apparatus

Procedure:

Prepare a dilute aqueous solution of tartaric acid.

Add a catalytic amount of ferrous sulfate to the tartaric acid solution and stir until dissolved.

Slowly add hydrogen peroxide to the solution while stirring continuously. The reaction is

exothermic and should be controlled.

The reaction mixture will change color, indicating the formation of a complex between the

iron and the oxidation product.[4]

After the reaction is complete, the dihydroxymaleic acid can be isolated. As it often

crystallizes as a dihydrate, cooling the solution may facilitate precipitation.[3]

The precipitate can be collected by filtration, washed with cold water and then a small

amount of ethanol, and dried under vacuum.
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Synthesis of Dihydroxymaleic Acid

Reactants

Process Products

Tartaric Acid
(C4H6O6)

Oxidation Reaction

Fenton's Reagent
(H2O2 + FeSO4)

Dihydroxymaleic Acid
(C4H4O6)
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Investigative Workflow for Bioactivity

Hypothesis Generation

In Vitro Screening

Mechanistic Studies

Preclinical Development

Structural Analogy to
Bioactive Acids

Antioxidant Assays
(e.g., DPPH, ABTS)

 suggests 

Enzyme Inhibition Assays
(e.g., Tyrosinase, MMPs)

 suggests 

Cell-based Assays
(e.g., ROS levels, enzyme activity in cells)

Molecular Target Identification

Lead Optimization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://cymitquimica.com/cas/526-84-1/
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydroxymaleic-acid
https://www.drugfuture.com/chemdata/dihydroxymaleic-acid.html
https://yadda.icm.edu.pl/baztech/element/bwmeta1.element.baztech-e7e48cd5-3aac-423f-a343-d0d8ded71b8d/c/Barbusinski.pdf
https://allen.in/dn/qna/647638923
https://www.benchchem.com/product/b1505802#physicochemical-properties-of-dihydroxymaleic-acid
https://www.benchchem.com/product/b1505802#physicochemical-properties-of-dihydroxymaleic-acid
https://www.benchchem.com/product/b1505802#physicochemical-properties-of-dihydroxymaleic-acid
https://www.benchchem.com/product/b1505802#physicochemical-properties-of-dihydroxymaleic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1505802?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1505802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

